but-3-yne-1-sulfonyl fluoride
Description
“But-3-yne-1-sulfonyl fluoride” is a chemical compound that has been used in various chemical reactions . It is a versatile selectively addressable SuFEx click chemistry hub, designed and synthesized through head-to-tail dimerization of ethenesulfonyl fluoride (ESF) .
Synthesis Analysis
The synthesis of sulfonyl fluorides has been achieved using sulfonic acids and their salts . One strategy involves the conversion of sulfonic acid sodium salts to sulfonyl fluorides using thionyl fluoride in 90–99% yields in one hour . Other methods include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols .Chemical Reactions Analysis
Sulfonyl fluorides are used as electrophilic warheads by both medicinal chemists and chemical biologists . They have found significant utility as reactive probes in chemical biology and molecular pharmacology . The balance of reactivity and stability that is so attractive for these applications, particularly the resistance of sulfonyl fluorides to hydrolysis under physiological conditions, has provided opportunities for synthetic chemists .Mechanism of Action
Future Directions
The advent of sulfur(VI)-fluoride exchange (SuFEx) processes as transformations with click-like reactivity has invigorated research into electrophilic species featuring a sulfur–fluorine bond . Sulfonyl fluorides have emerged as the workhorse functional group, with diverse applications being reported . This suggests that “but-3-yne-1-sulfonyl fluoride” and similar compounds may have significant potential for future research and applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis of but-3-yne-1-sulfonyl fluoride can be achieved through the reaction of but-3-yne-1-sulfonyl chloride with hydrogen fluoride gas.", "Starting Materials": [ "But-3-yne-1-sulfonyl chloride", "Hydrogen fluoride gas" ], "Reaction": [ "Add but-3-yne-1-sulfonyl chloride to a reaction flask", "Pass hydrogen fluoride gas through the reaction flask", "Heat the reaction mixture to 60-70°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Extract the product with a suitable solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
2290008-57-8 |
Product Name |
but-3-yne-1-sulfonyl fluoride |
Molecular Formula |
C4H5FO2S |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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